Cas no 1154597-49-5 (1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid)

• Product Name: 1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid
• CAS No: 1154597-49-5
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• CID: 5157081
• Update Time: 2025-10-31

1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 1-[(2-fluorophenyl)methyl]-1,4,5,6-tetrahydro-6-oxo-

• Inchi： 1S/C12H11FN2O3/c13-9-4-2-1-3-8(9)7-15-11(16)6-5-10(14-15)12(17)18/h1-4H,5-7H2,(H,17,18)
• InChI Key： CTCXFEXQKKLKCV-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(CC2=CC=CC=C2F)C(=O)CC1

Computed Properties

• Exact Mass: 250.075
• Monoisotopic Mass: 250.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid

Comprehensive Overview of 1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid (CAS No. 1154597-49-5)

1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid (CAS No. 1154597-49-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine core and carboxylic acid functionality, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, such as the 2-fluoro-benzyl moiety, which may influence its bioactivity and pharmacokinetic properties.

The growing demand for novel small-molecule therapeutics has placed compounds like 1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid at the forefront of innovation. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as scientists leverage machine learning to predict its interactions with biological targets. This aligns with the increasing popularity of searches for "fluorinated drug candidates" and "pyridazine derivatives in medicine", reflecting the compound's potential in addressing unmet medical needs.

From a synthetic perspective, the preparation of CAS No. 1154597-49-5 involves multi-step organic transformations, often employing catalytic fluorination and cyclization reactions. Its carboxylic acid group offers versatility for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. This adaptability is crucial for researchers exploring structure-activity relationships (SAR), a topic frequently searched in academic and industrial settings.

In the context of green chemistry, the environmental impact of synthesizing such compounds is a hot topic. Optimizing the production process of 1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid to reduce waste and energy consumption aligns with global sustainability goals. Searches for "eco-friendly synthesis of fluorinated compounds" and "green metrics in pharmaceutical manufacturing" underscore this priority among modern chemists.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for verifying its purity and structural integrity, particularly given the importance of fluorine-containing pharmaceuticals in treating various diseases. The rise in searches for "analytical methods for fluorinated drugs" reflects the scientific community's focus on quality control in drug development.

Looking ahead, 1-(2-Fluoro-benzyl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid continues to be a subject of intense study due to its potential in addressing challenges in drug delivery and target selectivity. Its balanced lipophilicity, imparted by the fluoro-benzyl group, may offer advantages in crossing biological barriers while maintaining specificity. This aligns with current searches for "improving drug bioavailability" and "designing selective enzyme inhibitors", highlighting its relevance to contemporary research priorities.

In conclusion, CAS No. 1154597-49-5 represents an important building block in modern medicinal chemistry, with its unique combination of a pyridazine scaffold and fluorinated aromatic system. As research progresses, this compound may contribute to breakthroughs in treating complex diseases, while its synthesis and analysis continue to evolve with advancements in sustainable chemistry and analytical technology.